Cas no 23799-83-9 (Benzo[b]thiophene-3-ethanamine,5-chloro-N-methyl-, hydrochloride (1:1))
23799-83-9 structure
Product Name:Benzo[b]thiophene-3-ethanamine,5-chloro-N-methyl-, hydrochloride (1:1)
CAS No:23799-83-9
MF:C11H13Cl2NS
MW:262.198619604111
CID:272378
PubChem ID:211995
Update Time:2025-04-19
Benzo[b]thiophene-3-ethanamine,5-chloro-N-methyl-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzo[b]thiophene-3-ethanamine,5-chloro-N-methyl-, hydrochloride (1:1)
- 23799-83-9
- Benzo(b)thiophene-3-ethylamine, 5-chloro-N-methyl-, hydrochloride
- 2-(5-Chloro-1-benzothiophen-3-yl)-N-methylethan-1-amine--hydrogen chloride (1/1)
- 5-Chloro-N-methylbenzo(b)thiophene-3-ethylamine hydrochloride
- DTXSID40946599
-
- Inchi: 1S/C11H12ClNS.ClH/c1-13-5-4-8-7-14-11-3-2-9(12)6-10(8)11;/h2-3,6-7,13H,4-5H2,1H3;1H
- InChI Key: YTCSHTNTWGMINF-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)C(=CS2)CCNC.Cl
Computed Properties
- Exact Mass: 261.01479
- Monoisotopic Mass: 261.014576
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 188
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.3
Experimental Properties
- Boiling Point: 346°C at 760 mmHg
- Flash Point: 163.1°C
- PSA: 12.03
Benzo[b]thiophene-3-ethanamine,5-chloro-N-methyl-, hydrochloride (1:1) Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
23799-83-9 (Benzo[b]thiophene-3-ethanamine,5-chloro-N-methyl-, hydrochloride (1:1)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent